Cas no 1206597-10-5 (6'-Chloro-2',3'-dihydro-spiro1,3-dioxolane-2,4'-4Hthieno3,2-e1,2thiazine 1',1'-Dioxide)
6'-Chloro-2',3'-dihydro-spiro1,3-dioxolane-2,4'-4Hthieno3,2-e1,2thiazine 1',1'-Dioxide Chemical and Physical Properties
Names and Identifiers
-
- 6'-Chloro-2',3'-dihydro-spiro[1,3-dioxolane-2,4'-[4H]thieno[3,2-e][1,2]thiazine] 1',1'-Dioxide
- 6'-chloro-2',3'-dihydrospiro[1,3-dioxolan-2,4'-thieno[3,2-e][1,2]thiazine], 1',1'-dioxide
- 6'-chlorospiro[1,3-dioxolane-2,4'-2,3-dihydrothieno[3,2-e]thiazine] 1',1'-dioxide
- starbld0028345
- DB-325506
- 1206597-10-5
- 6-Chloro-2,3-dihydrospiro[thieno[3,2-e][1,2]thiazine-4,2'-[1,3]dioxolane] 1,1-dioxide
- SCHEMBL12603526
- 6'-Chloro-2',3'-dihydro-spiro1,3-dioxolane-2,4'-4Hthieno3,2-e1,2thiazine 1',1'-Dioxide
-
- Inchi: 1S/C8H8ClNO4S2/c9-6-3-5-7(15-6)16(11,12)10-4-8(5)13-1-2-14-8/h3,10H,1-2,4H2
- InChI Key: GABQIEPVQDUMHV-UHFFFAOYSA-N
- SMILES: ClC1=CC2=C(S1)S(NCC12OCCO1)(=O)=O
Computed Properties
- Exact Mass: 280.9583278g/mol
- Monoisotopic Mass: 280.9583278g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 16
- Rotatable Bond Count: 0
- Complexity: 389
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.9
- Topological Polar Surface Area: 101Ų
6'-Chloro-2',3'-dihydro-spiro1,3-dioxolane-2,4'-4Hthieno3,2-e1,2thiazine 1',1'-Dioxide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | C365830-25mg |
6'-Chloro-2',3'-dihydro-spiro[1,3-dioxolane-2,4'-[4H]thieno[3,2-e][1,2]thiazine] 1',1'-Dioxide |
1206597-10-5 | 25mg |
$ 201.00 | 2023-09-08 | ||
| TRC | C365830-250mg |
6'-Chloro-2',3'-dihydro-spiro[1,3-dioxolane-2,4'-[4H]thieno[3,2-e][1,2]thiazine] 1',1'-Dioxide |
1206597-10-5 | 250mg |
$ 1608.00 | 2023-09-08 |
6'-Chloro-2',3'-dihydro-spiro1,3-dioxolane-2,4'-4Hthieno3,2-e1,2thiazine 1',1'-Dioxide Related Literature
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
-
Nduka Ikpo,Jenna C. Flogeras,Francesca M. Kerton Dalton Trans., 2013,42, 8998-9006
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
-
Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
Additional information on 6'-Chloro-2',3'-dihydro-spiro1,3-dioxolane-2,4'-4Hthieno3,2-e1,2thiazine 1',1'-Dioxide
Comprehensive Analysis of 6'-Chloro-2',3'-dihydro-spiro[1,3-dioxolane-2,4'-4H-thieno[3,2-e][1,2]thiazine] 1',1'-Dioxide (CAS No. 1206597-10-5)
The compound 6'-Chloro-2',3'-dihydro-spiro[1,3-dioxolane-2,4'-4H-thieno[3,2-e][1,2]thiazine] 1',1'-Dioxide (CAS No. 1206597-10-5) is a highly specialized heterocyclic molecule with a unique spirocyclic structure. This compound has garnered significant attention in recent years due to its potential applications in pharmaceutical research and material science. The presence of both thieno[3,2-e][1,2]thiazine and 1,3-dioxolane moieties in its structure makes it a versatile candidate for further chemical modifications and biological evaluations.
One of the most frequently searched questions regarding this compound is its synthetic route and reactivity. Researchers often inquire about the optimal conditions for its preparation, given the complexity of its spirocyclic framework. The compound's chloro-substituted thienothiazine core is particularly intriguing, as it offers a reactive site for further functionalization. Recent studies have explored its potential as a building block for more complex molecules, especially in the development of novel heterocyclic compounds with enhanced bioactivity.
In the context of drug discovery, 6'-Chloro-2',3'-dihydro-spiro[1,3-dioxolane-2,4'-4H-thieno[3,2-e][1,2]thiazine] 1',1'-Dioxide has been investigated for its potential as a pharmacophore. Its unique structure allows it to interact with various biological targets, making it a promising candidate for the development of central nervous system (CNS) agents. The sulfone group in the molecule is known to contribute to its stability and bioavailability, which are critical factors in medicinal chemistry.
Another area of interest is the compound's potential role in material science. The thienothiazine moiety is known for its electron-rich properties, which could be exploited in the design of organic semiconductors or photovoltaic materials. Researchers are actively exploring its use in optoelectronic devices, given its ability to facilitate charge transport. This aligns with the growing demand for sustainable energy solutions, a topic that has dominated scientific discussions in recent years.
The spectroscopic characterization of 6'-Chloro-2',3'-dihydro-spiro[1,3-dioxolane-2,4'-4H-thieno[3,2-e][1,2]thiazine] 1',1'-Dioxide is another frequently searched topic. Advanced techniques such as NMR, IR, and mass spectrometry have been employed to elucidate its structure and purity. These analyses are crucial for ensuring the compound's suitability for further research and development. The availability of high-quality analytical data is often a deciding factor for researchers considering its use in their projects.
In summary, 6'-Chloro-2',3'-dihydro-spiro[1,3-dioxolane-2,4'-4H-thieno[3,2-e][1,2]thiazine] 1',1'-Dioxide (CAS No. 1206597-10-5) is a compound of significant scientific interest due to its unique structural features and potential applications. Whether in pharmaceutical research or material science, its versatility and reactivity make it a valuable subject for ongoing and future studies. As the scientific community continues to explore its properties, this compound is likely to remain a focal point in the search for innovative solutions to contemporary challenges.
1206597-10-5 (6'-Chloro-2',3'-dihydro-spiro1,3-dioxolane-2,4'-4Hthieno3,2-e1,2thiazine 1',1'-Dioxide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)